Cas no 1261931-24-1 (2-Chloro-5-(2-methylthiophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2-methylthiophenyl)nicotinic acid
• CAS No: 1261931-24-1
• MF: C₁₃H₁₀ClNO₂S
• MW: 279.742001056671
• CID: 2764272
• PubChem ID: 53223296
• Update Time: 2025-04-21

2-Chloro-5-(2-methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261931-24-1
• 2-CHLORO-5-(2-METHYLTHIOPHENYL)NICOTINIC ACID
• 2-Chloro-5-(2-methylthiophenyl)nicotinic acid, 95%
• MFCD18317437
• 2-chloro-5-(2-methylsulfanylphenyl)pyridine-3-carboxylic acid
• 2-Chloro-5-(2-methylthiophenyl)nicotinic acid

• Inchi： 1S/C13H10ClNO2S/c1-18-11-5-3-2-4-9(11)8-6-10(13(16)17)12(14)15-7-8/h2-7H,1H3,(H,16,17)
• InChI Key： SGKQJIDKJDKZBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 279.0120774Da
• Monoisotopic Mass: 279.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5Ų